Cas no 864178-58-5 (BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER)

• Product Name: BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
• CAS No: 864178-58-5
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 3386621
• PubChem ID: 69806879
• Update Time: 2025-04-21

BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-ETHOXY-3-(TRIFLUOROMETHYL)-, ETHYL ESTER
• Ethyl 4-ethoxy-3-(trifluoromethyl)benzoate
• CS-0192433
• JUEBMTXOMREIGK-UHFFFAOYSA-N
• 864178-58-5
• MFCD32632063
• SCHEMBL6510102
• 4-ethoxy-3-trifluoromethyl-benzoic acid ethyl ester
• E95476

• Inchi： 1S/C12H13F3O3/c1-3-17-10-6-5-8(11(16)18-4-2)7-9(10)12(13,14)15/h5-7H,3-4H2,1-2H3
• InChI Key： JUEBMTXOMREIGK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OCC)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 262.08167876Da
• Monoisotopic Mass: 262.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų